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Compound of Interest

Compound Name:

4-[(4-

nitrophenoxy)carbonyl]phenyl 2,4-

dimethoxybenzoate

Cat. No.: B6604088 Get Quote

An In-depth Technical Guide to the Molecular Structure and Synthesis of 4-[(4-
nitrophenoxy)carbonyl]phenyl 2,4-dimethoxybenzoate (RM734)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-dimethoxybenzoate, a compound

also known by the common name RM734.[1] This molecule is noted for its unique liquid

crystalline properties, particularly its ferroelectric nematic behavior, making it a significant

subject of research in materials science and electro-optical applications.[1]

Molecular Structure and Properties
4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-dimethoxybenzoate is a complex organic ester. Its

structure features a central phenyl ring linked to a 2,4-dimethoxybenzoate group and a 4-

nitrophenoxycarbonyl group. This arrangement results in a rod-shaped mesogen with a

significant longitudinal dipole moment.[1]

Table 1: General Compound Information
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Identifier Value

IUPAC Name
4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-
dimethoxybenzoate

Common Name RM734[1]

CAS Number 2196195-87-4[1][2]

Molecular Formula C₂₂H₁₇NO₈

Molecular Weight 423.4 g/mol [1][2]

SMILES

COC1=CC(=C(C=C1)C(=O)OC2=CC=C(C=C2)

C(=O)OC3=CC=C(C=C3)--INVALID-LINK--

[O-])OC[2]

| InChI Key| GTOBZXOWFFWRDY-UHFFFAOYSA-N[1][2] |

Table 2: Physicochemical and Structural Data

Property Value

Melting Point 139°C[1]

Appearance White solid[1]

Molecular Shape Rod-shaped mesogen[1]

Approx. Molecular Length ~20 Å[1]

Approx. Molecular Diameter ~5 Å[1]

| Longitudinal Dipole Moment | ~11 Debye[1] |

Table 3: Liquid Crystalline Phase Transitions

Transition Temperature

Nematic (N) → Ferroelectric Nematic (NF) 131°C[1]
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| Isotropic (I) → Nematic (N) | 188°C[1] |

Synthesis Methodology
The primary route for synthesizing 4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-
dimethoxybenzoate is a carbodiimide-mediated esterification reaction.[1] This process

involves the coupling of a carboxylic acid precursor with a phenol.

Synthesis Workflow Diagram
The diagram below illustrates the key steps and components involved in the synthesis.

Reactants

Reagents & Solvent Reaction Product

4-(2,4-dimethoxybenzoyloxy)benzoic acid

Esterification

4-Nitrophenol

DCC
(N,N'-Dicyclohexylcarbodiimide)

DMAP
(4-Dimethylaminopyridine)

Dichloromethane
(DCM)

4-[(4-nitrophenoxy)carbonyl]phenyl
2,4-dimethoxybenzoate

Yield: 83-87%

Click to download full resolution via product page

Caption: Synthesis workflow via carbodiimide-mediated esterification.

Experimental Protocol
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The following protocol is based on the reported synthesis of RM734.[1]

Materials:

4-(2,4-dimethoxybenzoyloxy)benzoic acid

4-Nitrophenol

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM), anhydrous

Procedure:

In a suitable reaction vessel, dissolve 4-(2,4-dimethoxybenzoyloxy)benzoic acid and 4-

nitrophenol in anhydrous dichloromethane.

Add N,N'-dicyclohexylcarbodiimide (DCC) to the solution to activate the carboxylic acid.

Add a catalytic amount of 4-dimethylaminopyridine (DMAP) to facilitate the coupling reaction.

Stir the reaction mixture at room temperature. For larger batch sizes (e.g., 50 g), prolonged

stirring for 18-24 hours may be necessary to ensure homogeneity and reaction completion.

[1]

Monitor the reaction progress using an appropriate technique (e.g., Thin Layer

Chromatography).

Upon completion, the byproduct, dicyclohexylurea (DCU), will precipitate as a white solid and

can be removed by filtration.

The filtrate is then subjected to a standard workup and purification process (e.g., washing

with dilute acid and base, followed by solvent evaporation and recrystallization or column

chromatography) to yield the final product as a white solid.[1]

Potential Applications and Biological Relevance
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While primarily investigated for its physical properties in materials science, RM734 has also

been explored in biological contexts.

Electro-Optical Applications: Its most notable application is in the development of advanced

electro-optical devices due to its ferroelectric nematic liquid crystal behavior.[1]

Oncology Research: Studies have indicated that the compound may inhibit the growth of

breast cancer cells by inducing apoptosis through mitochondrial pathways.[1]

Anti-Inflammatory Effects: Preliminary research suggests that it may reduce inflammation

markers in cellular models.[1]

Enzyme Inhibition: The compound has demonstrated moderate inhibitory effects on

dihydrofolate reductase (DHFR), an enzyme crucial for nucleotide synthesis.[1]

The diagram below outlines the logical relationship between the compound's synthesis and its

areas of application.
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Caption: Relationship between compound properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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